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Compound of Interest

Compound Name: 1-Ethyl-3-methylurea

CAS No.: 28145-10-0

Cat. No.: B1594511

Get Quote

Molecular Identity, Synthesis, and Analytical
Characterization[2][3]
Executive Summary
1-Ethyl-3-methylurea (EMU) is an unsymmetrical dialkylurea used primarily as a chemical

building block in organic synthesis and as a reference standard in impurity profiling.[2][3] With a

precise molecular weight of 102.14 g/mol , it serves as a critical model compound for

understanding the stability and reactivity of urea linkages in peptidomimetics and carbamate

drugs.[2][3]

In drug development, EMU is frequently encountered as:

A Process Impurity: Formed during the synthesis of complex ureas via isocyanate

intermediates.[2][3]

A Degradation Product: Resulting from the hydrolysis of more complex pharmaceutical

agents.[2][3]

A Precursor: In the synthesis of nitrosourea alkylating agents (research grade).
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This guide provides a definitive physiochemical profile, synthesis pathways, and analytical

protocols for the identification and quantification of 1-Ethyl-3-methylurea.[2][3]

Physicochemical Profile
The accurate characterization of 1-Ethyl-3-methylurea relies on validating its fundamental

physical constants. The molecular weight of 102.14 Da is the primary discriminator in Mass

Spectrometry (MS) workflows.[2][3]

Table 1: Core Chemical Specifications
Property Specification Notes

IUPAC Name 1-Ethyl-3-methylurea

CAS Registry Number 28145-10-0
Unique identifier for regulatory

filing.[2][3][4][5]

Molecular Formula

Molecular Weight 102.14 g/mol
Monoisotopic Mass: 102.0793

Da

Physical State Crystalline Solid
Hygroscopic; store under

desiccant.[2][3]

Melting Point 52–53 °C
Sharp melting range indicates

high purity.[2][3]

Solubility Water, Ethanol, DMSO
Highly soluble in polar protic

solvents.[2][3]

LogP (Predicted) 0.10
Low lipophilicity; rapid renal

clearance expected.[2][3]

pKa ~14.9
Very weak acid (urea proton).

[2][3]

Synthesis and Reaction Pathways
Understanding the formation of 1-Ethyl-3-methylurea is essential for controlling it as an

impurity in Active Pharmaceutical Ingredient (API) manufacturing.[2][3]
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3.1 Primary Synthesis Route (Isocyanate Addition)
The most common industrial route involves the nucleophilic addition of an amine to an

isocyanate.[2][3] This reaction is rapid, exothermic, and quantitative.[2][3]

Reagents: Ethyl Isocyanate + Methylamine (or Methyl Isocyanate + Ethylamine).[2][3]

Mechanism: The lone pair on the amine nitrogen attacks the electrophilic carbon of the

isocyanate group.[2][3]

3.2 Degradation Pathway (Hydrolysis)
In aqueous formulations, complex substituted ureas can hydrolyze back to their parent amines

and carbon dioxide, but 1-Ethyl-3-methylurea itself is relatively stable at neutral pH.[2][3]

However, under strong acidic or basic conditions, it degrades.[2][3]

Visualization: Synthesis & Degradation Logic
The following diagram illustrates the formation of 1-Ethyl-3-methylurea and its potential

nitrosation risk (a critical safety concern).
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Click to download full resolution via product page

Figure 1: Reaction network showing the synthesis of 1-Ethyl-3-methylurea and its potential

conversion to genotoxic nitrosamines under acidic nitrite conditions.[2][3][5]

Analytical Characterization Protocols
To validate the identity of 1-Ethyl-3-methylurea, a multi-modal approach combining Mass

Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) is required.[2][3]

4.1 Liquid Chromatography-Mass Spectrometry (LC-MS)
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Objective: Detect 1-Ethyl-3-methylurea at trace levels (ppm) in a drug substance.

Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 µm).[2]

[3]

Mobile Phase:

A: 0.1% Formic Acid in Water.[2][3]

B: Acetonitrile.[2][3]

Gradient: 5% B to 95% B over 5 minutes (Polar analyte elutes early).

Detection (ESI+):

Target Ion:

.[2][3]

Fragment Ions: High collision energy may yield

(loss of methylamine) or

(ethylamine fragment).[2][3]

4.2 Proton NMR (

-NMR) Spectroscopy
Objective: Structural confirmation and distinguishing regioisomers.

Solvent: DMSO-

.

Key Signals:

1.0 ppm (Triplet, 3H): Methyl group of the ethyl chain.[2][3]

2.55 ppm (Doublet, 3H): N-Methyl group (
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-NH).[2][3]

3.0 ppm (Multiplet, 2H): Methylene group of the ethyl chain (

).[2][3]

5.7–6.0 ppm (Broad singlets, 2H): Urea protons (

).[2][3] Note: Chemical shift varies with concentration and temperature.[2]

Impurity Control & Safety Strategy
In the context of ICH M7 guidelines (Mutagenic Impurities), 1-Ethyl-3-methylurea itself is not

classified as a high-potency mutagen like its nitrosated analogs (e.g., ENU).[2][3] However, it is

a precursor that requires control.[2][3]

Protocol: Distinguishing EMU from Nitrosoureas
Nitrosated ureas (MW ~131) are structurally similar but possess a distinct UV absorbance and

mass shift.[2][3]

Mass Shift Check:

1-Ethyl-3-methylurea: MW 102.[2][3][4]

N-Nitroso analog: MW 131 (+29 Da for NO group).[2][3]

UV detection:

Ureas have weak UV absorbance (<210 nm).[2][3]

Nitrosoureas have a distinct absorption band around 230–240 nm due to the

chromophore.[2][3]

Risk Mitigation:

Avoid Nitrites: Ensure no sodium nitrite or nitrous acid is present during the workup of

reactions involving 1-Ethyl-3-methylurea to prevent in situ formation of carcinogens.[2][3]
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Storage: Store in sealed containers to prevent absorption of atmospheric moisture, which

can facilitate hydrolysis.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1594511/docs#technical-monograph-1-ethyl-3-
methylurea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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